Cas no 444101-29-5 (2-cyano-N-(2,6-dimethylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide)

• Product Name: 2-cyano-N-(2,6-dimethylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
• CAS No: 444101-29-5
• MF: C₁₉H₁₅F₃N₂O
• MW: 344.330415010452
• CID: 6168556
• PubChem ID: 8274262
• Update Time: 2025-10-31

2-cyano-N-(2,6-dimethylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26579358
• 2-cyano-N-(2,6-dimethylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide
• 444101-29-5
• Z44319685

• Inchi： 1S/C19H15F3N2O/c1-12-5-3-6-13(2)17(12)24-18(25)15(11-23)9-14-7-4-8-16(10-14)19(20,21)22/h3-10H,1-2H3,(H,24,25)/b15-9+
• InChI Key： CWWXXQAHXAVGPP-OQLLNIDSSA-N
• SMILES： FC(C1C=CC=C(/C=C(\C#N)/C(NC2C(C)=CC=CC=2C)=O)C=1)(F)F

Computed Properties

• Exact Mass: 344.11364759g/mol
• Monoisotopic Mass: 344.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-cyano-N-(2,6-dimethylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide

Compound CAS No 444101-29-5: 2-Cyano-N-(2,6-Dimethylphenyl)-3-[3-(Trifluoromethyl)Phenyl]Prop-2-Enamide

The compound with CAS No 444101-29-5, known as 2-cyano-N-(2,6-dimethylphenyl)-3-[3-(trifluoromethyl)phenyl]prop-2-enamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activity, making it a subject of extensive research in recent years.

Structural Overview: The molecule consists of a prop-2-enamide backbone, which is substituted with a cyano group at the 2-position and a trifluoromethyl-substituted phenyl group at the 3-position. The N-substituent is a 2,6-dimethylphenyl group, which adds steric bulk and electronic effects to the molecule. This combination of functional groups contributes to the compound's distinct chemical properties and reactivity.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions, coupling reactions, and amide bond formations. The characterization of this compound has been carried out using advanced spectroscopic techniques such as NMR, IR, and HRMS, confirming its molecular structure and purity.

Biological Activity: Studies have shown that CAS No 444101-29-5 exhibits potent inhibitory activity against certain enzymes, making it a promising candidate for drug development. Researchers have explored its potential as an inhibitor of kinases and other key enzymes involved in disease pathways. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways, highlighting its therapeutic potential in oncology and inflammatory diseases.

Applications in Drug Discovery: The compound's unique combination of functional groups allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This makes it an attractive scaffold for designing next-generation therapeutics. Recent research has focused on optimizing its pharmacokinetic profile through structural modifications, aiming to enhance its efficacy and reduce off-target effects.

Toxicological Studies: As part of regulatory requirements for drug development, toxicological studies have been conducted to assess the safety profile of CAS No 444101-29-5. These studies have provided insights into its acute and chronic toxicity profiles, with results indicating a favorable safety margin under controlled conditions.

Future Directions: Ongoing research is exploring the potential of this compound in other therapeutic areas such as neurodegenerative diseases and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinical trials.

In conclusion, CAS No 444101-29-5 represents a significant advancement in medicinal chemistry due to its versatile structure and promising biological activity. As research continues to uncover its full potential, this compound is poised to make a meaningful impact in the field of drug discovery and development.